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Compound of Interest

Compound Name: Oxtriphylline

Cat. No.: B085587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the bioequivalence of different

oral formulations of Oxtriphylline. Oxtriphylline, a choline salt of theophylline, is a

bronchodilator used in the management of asthma and chronic obstructive pulmonary disease

(COPD). Ensuring the bioequivalence of different generic formulations is critical for therapeutic

interchangeability and patient safety. This document outlines the key experimental protocols

and data considerations for such an assessment.

Mechanism of Action of Oxtriphylline
Oxtriphylline exerts its therapeutic effect through its active metabolite, theophylline. The

primary mechanism involves the inhibition of the phosphodiesterase (PDE) enzyme. By

inhibiting PDE, theophylline increases the intracellular concentration of cyclic adenosine

monophosphate (cAMP). Elevated cAMP levels in bronchial smooth muscle cells lead to their

relaxation and subsequent bronchodilation.
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Oxtriphylline Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085587#assessing-the-bioequivalence-of-different-
oxtriphylline-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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